Cas no 1896823-49-6 (1-3-chloro-5-(trifluoromethyl)phenyl-2-methylpropan-2-amine)

• Product Name: 1-3-chloro-5-(trifluoromethyl)phenyl-2-methylpropan-2-amine
• CAS No: 1896823-49-6
• MF: C₁₁H₁₃ClF₃N
• MW: 251.675832509995
• CID: 6411659
• PubChem ID: 117112041
• Update Time: 2025-06-12

1-3-chloro-5-(trifluoromethyl)phenyl-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-3-chloro-5-(trifluoromethyl)phenyl-2-methylpropan-2-amine
• EN300-1967165
• 1-[3-chloro-5-(trifluoromethyl)phenyl]-2-methylpropan-2-amine
• 1896823-49-6

• Inchi： 1S/C11H13ClF3N/c1-10(2,16)6-7-3-8(11(13,14)15)5-9(12)4-7/h3-5H,6,16H2,1-2H3
• InChI Key： SLMSDTFEWHFYCY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)(F)F)C=C(C=1)CC(C)(C)N

Computed Properties

• Exact Mass: 251.0688616g/mol
• Monoisotopic Mass: 251.0688616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26Ų

Additional information on 1-3-chloro-5-(trifluoromethyl)phenyl-2-methylpropan-2-amine

Research Brief on 1-3-chloro-5-(trifluoromethyl)phenyl-2-methylpropan-2-amine (CAS: 1896823-49-6)

The compound 1-3-chloro-5-(trifluoromethyl)phenyl-2-methylpropan-2-amine (CAS: 1896823-49-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its trifluoromethyl and chloro substituents on the phenyl ring, exhibits unique physicochemical properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, pharmacological profile, and potential as a scaffold for drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 1-3-chloro-5-(trifluoromethyl)phenyl-2-methylpropan-2-amine, highlighting its efficient production via a multi-step process involving palladium-catalyzed cross-coupling reactions. The study emphasized the compound's high yield and purity, which are critical for its subsequent evaluation in biological assays. The structural features of this molecule, particularly the electron-withdrawing trifluoromethyl group, were noted to enhance its metabolic stability and bioavailability.

Pharmacological investigations have revealed that 1-3-chloro-5-(trifluoromethyl)phenyl-2-methylpropan-2-amine exhibits potent activity as a modulator of central nervous system (CNS) receptors. Preliminary in vitro and in vivo studies suggest its affinity for serotonin and dopamine receptors, positioning it as a potential lead compound for treating neuropsychiatric disorders such as depression and schizophrenia. However, further preclinical studies are required to elucidate its mechanism of action and optimize its therapeutic index.

Another area of interest is the compound's application in oncology. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 1-3-chloro-5-(trifluoromethyl)phenyl-2-methylpropan-2-amine demonstrated selective cytotoxicity against certain cancer cell lines, particularly those resistant to conventional chemotherapy. The researchers attributed this activity to the compound's ability to induce apoptosis via mitochondrial pathway disruption, a finding that warrants further exploration in animal models.

Despite its promising attributes, challenges remain in the development of 1-3-chloro-5-(trifluoromethyl)phenyl-2-methylpropan-2-amine as a therapeutic agent. Issues such as potential off-target effects, pharmacokinetic variability, and scalable synthesis need to be addressed. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles and advance the compound into clinical trials.

In conclusion, 1-3-chloro-5-(trifluoromethyl)phenyl-2-methylpropan-2-amine (CAS: 1896823-49-6) represents a versatile and pharmacologically active molecule with significant potential in drug discovery. Ongoing research aims to fully characterize its biological effects and optimize its structure for enhanced efficacy and safety. The findings to date underscore the importance of this compound in the evolving landscape of chemical biology and medicinal chemistry.